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Compound of Interest

Compound Name: Valerylcarnitine

Cat. No.: B1624400

Valerylcarnitine, an acylcarnitine utilized in metabolic research, requires careful management
and disposal to ensure laboratory safety and environmental protection. While not classified as
a hazardous substance under the Globally Harmonized System (GHS), responsible disposal
practices are essential for any laboratory chemical.[1][2] This guide provides detailed
procedures for the proper disposal of valerylcarnitine, tailored for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, adhere to standard laboratory safety protocols. This
includes wearing appropriate Personal Protective Equipment (PPE), such as safety glasses
with side shields and gloves. When handling solid valerylcarnitine, precautions should be
taken to avoid the formation of dust. In the event of a spill, the material should be carefully
swept up or vacuumed to prevent dust generation and placed in a designated, labeled
container for disposal.

Step-by-Step Disposal Protocol

The disposal of valerylcarnitine should align with a waste management hierarchy that
prioritizes waste minimization.

Step 1: Waste Characterization
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e Unused, Pure Product: For unopened, unexpired containers of valerylcarnitine, consider
redistribution to other research groups within your institution. This is the most effective way
to minimize waste.

Contaminated Material: If valerylcarnitine is mixed with other chemicals, the resulting
mixture must be treated as hazardous waste if any of the contaminants are hazardous. It is
crucial to avoid mixing incompatible waste streams.

Empty Containers: Containers that previously held valerylcarnitine should be triple-rinsed
with an appropriate solvent. The rinsate should be collected and managed as chemical
waste.

Step 2: Waste Segregation and Containment

o Solid Waste: Collect solid valerylcarnitine waste, including contaminated items like
weighing paper and pipette tips, in a clearly labeled, sealed container.

e Liquid Waste: Solutions containing valerylcarnitine should be collected in a sealed, leak-
proof container made of a material compatible with the solvent used.

Step 3: Consultation and Labeling

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on non-hazardous chemical waste disposal. Local
regulations and institutional policies may vary.

Proper Labeling: Ensure all waste containers are accurately labeled with the full chemical
name ("Valerylcarnitine") and any other components in the waste stream.

Step 4: Final Disposal

o Landfill: Based on safety data sheets, valerylcarnitine that is not mixed with hazardous
materials is not classified as hazardous waste and may be suitable for landfill disposal.[1]
However, this should only be done in accordance with your institution's EHS procedures and
local regulations.
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» Avoid Drain Disposal: Do not discharge valerylcarnitine or its solutions into the sewer
system.[1] While it may be soluble in water, its potential environmental impact on aquatic life
is a concern. Safety data sheets indicate it can be slightly hazardous for water, and large
guantities should not be allowed to enter groundwater or water courses.[2]

Incineration: For contaminated valerylcarnitine waste, or as a generally preferred method
for chemical waste, incineration by a licensed waste disposal contractor is a common and
effective disposal route.

Chemical and Physical Properties of Valerylcarnitine

Property Value

Molecular Formula C12H23N0O4
Molecular Weight 245.32 g/mol [3][4]
CAS Number 40225-14-7[4]
Appearance Solid

Water Solubility Soluble

pKa (Strongest Acidic) 4.34

This data is compiled from various sources and should be used for reference.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of valerylcarnitine.
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Valerylcarnitine Disposal Workflow
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Valerylcarnitine Disposal Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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